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Compound of Interest

Compound Name: Cartap

Cat. No.: B107815 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
These application notes provide a comprehensive guide for the preparation of Cartap
hydrochloride stock solutions for laboratory experiments. Cartap hydrochloride, a nereistoxin

analogue, is a systemic insecticide that functions as a nicotinic acetylcholine receptor (nAChR)

channel blocker.[1] Accurate and consistent preparation of stock solutions is critical for

obtaining reliable and reproducible experimental results in toxicological, neurobiological, and

drug development studies. This document outlines the necessary materials, a detailed step-by-

step protocol for dissolution, and recommendations for storage and quality control.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of Cartap hydrochloride is

essential for its proper handling and for the preparation of stable solutions.
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Property Value References

Molecular Formula C₇H₁₆ClN₃O₂S₂ [2]

Molecular Weight 273.80 g/mol

Appearance
Colorless, crystalline, slightly

hygroscopic solid
[2]

Solubility (at 25 °C) Approx. 200 g/L in water [2][3]

Very slightly soluble in

methanol and ethanol
[2]

Insoluble in acetone, diethyl

ether, ethyl acetate,

chloroform, benzene, and n-

hexane

[2]

Stability Stable in acidic conditions [2][4]

Hydrolyzed in neutral or

alkaline solutions
[2][5]

Storage Temperature
-20°C for long-term storage of

powder
[6]

Experimental Protocol: Preparation of a 100 mM
Aqueous Stock Solution
This protocol describes the preparation of a 100 mM stock solution of Cartap hydrochloride in

sterile, deionized water. This concentration is a common starting point for serial dilutions to

achieve desired experimental concentrations.

Materials:

Cartap hydrochloride powder (analytical grade)

Sterile, deionized, or distilled water (pH adjusted to acidic, e.g., pH 3-4 with HCl, if long-term

stability at room temperature is required)
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Sterile conical tubes (e.g., 15 mL or 50 mL)

Calibrated analytical balance

Spatula

Vortex mixer

Sterile syringe filters (0.22 µm pore size)

Sterile microcentrifuge tubes or cryovials for aliquoting

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Procedure:

Calculation:

To prepare a 100 mM (0.1 M) solution, the required mass of Cartap hydrochloride needs

to be calculated using its molecular weight (273.80 g/mol ).

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

For example, to prepare 10 mL (0.01 L) of a 100 mM stock solution: Mass = 0.1 mol/L x

0.01 L x 273.80 g/mol = 0.2738 g (or 273.8 mg)

Weighing:

Tare a sterile conical tube on the analytical balance.

Carefully weigh the calculated amount of Cartap hydrochloride powder using a spatula

and transfer it into the conical tube.

Dissolution:

Add a portion of the sterile water to the conical tube (e.g., 7-8 mL for a final volume of 10

mL).
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Cap the tube tightly and vortex thoroughly until the powder is completely dissolved. The

solution should be clear and colorless.

Volume Adjustment:

Add sterile water to the conical tube to reach the final desired volume (e.g., 10 mL).

Cap the tube and invert it several times to ensure a homogenous solution.

Sterilization (Optional but Recommended):

To ensure the sterility of the stock solution for cell culture or other sensitive assays, filter

the solution through a 0.22 µm sterile syringe filter into a new sterile conical tube.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge

tubes or cryovials. This prevents repeated freeze-thaw cycles which can degrade the

compound.

Label each aliquot clearly with the compound name, concentration, date of preparation,

and solvent.

Store the aliquots at -20°C for long-term storage. For short-term use, the solution can be

stored at 4°C for a few days, especially if the pH is acidic.

Workflow for Stock Solution Preparation

Preparation Processing & Storage

1. Calculate Mass 2. Weigh PowderRequired Mass 3. Dissolve in SolventPowder 4. Adjust Final VolumeConcentrated Solution 5. Sterile Filter (Optional)Final Stock Solution 6. Aliquot 7. Store at -20°C
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Caption: Workflow for preparing Cartap hydrochloride stock solution.
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Mechanism of Action: Nicotinic Acetylcholine
Receptor (nAChR) Blockade
Cartap hydrochloride acts as an antagonist at nicotinic acetylcholine receptors (nAChRs).[1]

These are ligand-gated ion channels that play a crucial role in synaptic transmission in the

insect central nervous system. The binding of Cartap hydrochloride blocks the normal flow of

ions through the nAChR channel, leading to paralysis and eventual death of the insect.[2][4][7]

Signaling Pathway of nAChR Blockade by Cartap Hydrochloride
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Caption: Cartap hydrochloride blocks nAChR signaling.
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Quality Control
To ensure the accuracy of experimental results, it is recommended to perform quality control

checks on the prepared stock solution.

pH Measurement: The pH of the aqueous solution can be measured to ensure it is within the

stable range (acidic).

Concentration Verification: For critical applications, the concentration of the stock solution

can be verified using techniques like High-Performance Liquid Chromatography (HPLC) with

a certified reference standard.

Visual Inspection: Always visually inspect the solution for any signs of precipitation or

microbial growth before use. Discard any solution that appears cloudy or contains particulate

matter.

Safety Precautions
Cartap hydrochloride is harmful if swallowed or in contact with skin.[5] Therefore, appropriate

safety precautions must be taken during handling.

Always wear appropriate PPE, including a lab coat, gloves, and safety goggles.

Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation.

In case of contact with skin or eyes, rinse immediately with plenty of water for at least 15

minutes and seek medical attention.

Dispose of waste materials according to institutional and local regulations for hazardous

chemical waste.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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